Cas no 922711-64-6 (Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-)

Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)- structure
922711-64-6 structure
Product Name:Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-
CAS No:922711-64-6
MF:C10H10FN3
MW:191.204905033112
CID:739732
PubChem ID:64769992
Update Time:2025-04-19

Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-fluoro-2-(1H-pyrazol-1-ylmethyl)-
    • 5-fluoro-2-(pyrazol-1-ylmethyl)aniline
    • 922711-64-6
    • DTXSID20734810
    • 5-Fluoro-2-[(1H-pyrazol-1-yl)methyl]aniline
    • SCHEMBL5299707
    • 2-((1H-pyrazol-1-yl)methyl)-5-fluoroaniline
    • AKOS014098338
    • Inchi: 1S/C10H10FN3/c11-9-3-2-8(10(12)6-9)7-14-5-1-4-13-14/h1-6H,7,12H2
    • InChI Key: UBMAFBSWGYPYFM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)N)CN1C=CC=N1

Computed Properties

  • Exact Mass: 191.08587549g/mol
  • Monoisotopic Mass: 191.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8Ų
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